Cas no 113237-18-6 (3-Cyano-2,6-dihydroxy-5-fluoropyridine)

3-Cyano-2,6-dihydroxy-5-fluoropyridine is a fluorinated pyridine derivative with a cyano substitution at the 3-position and hydroxyl groups at the 2- and 6-positions. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural features, which enable potential applications as a building block for active ingredients. The presence of both electron-withdrawing (cyano, fluoro) and electron-donating (hydroxy) groups enhances its reactivity in heterocyclic synthesis. Its fluorine substitution may improve metabolic stability and bioavailability in drug development. The compound's versatility makes it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations, offering researchers a valuable intermediate for specialized chemical synthesis.
3-Cyano-2,6-dihydroxy-5-fluoropyridine structure
113237-18-6 structure
Product Name:3-Cyano-2,6-dihydroxy-5-fluoropyridine
CAS No:113237-18-6
MF:C6H3FN2O2
MW:154.09862446785
MDL:MFCD03001419
CID:63016
PubChem ID:819994
Update Time:2025-05-22

3-Cyano-2,6-dihydroxy-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-2,6-dihydroxy-5-fluoropyridine
    • 2.6-dihydroxy-5-fluoro-3-cyanopyridine
    • 2,6-Dihydroxy-5-fluoro-3-cyanopyridine
    • 2,6-DIHYDROXY-5-FLUORO-3-CYANO-PYRIDINE
    • 5-fluoro-6-hydroxy-2-oxo-1H-pyridine-3-carbonitrile
    • 5-FLUORO-2,6-DIHYDROXYNICOTINONITRILE
    • 2,6-Dihydroxy-5-fluoronicotinonitrile
    • 6-Dihydroxy-5-fluoro-3-cyano-pyridine
    • 2,6-DIHYDROXY-3-CYANO-5-FLUOROPYRIDINE
    • 5-fluoro-1,2-dihydro-6-hydroxy-2-oxo-3-pyridinecarbonitril
    • AN-668/25093007
    • W-200852
    • TS-02050
    • SCHEMBL3686316
    • JWNUZZLUDDUXPO-UHFFFAOYSA-N
    • AKOS006277485
    • CS-0059189
    • FT-0620386
    • SB52840
    • D86495
    • DTXSID30356148
    • 5-Fluoro-6-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile
    • 5-fluoro-2,6-dihydroxypyridine-3-carbonitrile
    • MFCD03001419
    • 113237-18-6
    • AC-11751
    • 2,6-Dihydroxy -5-fluoro-3-cyanopyridine
    • DB-041160
    • MDL： MFCD03001419
    • Inchi： 1S/C6H3FN2O2/c7-4-1-3(2-8)5(10)9-6(4)11/h1H,(H2,9,10,11)
    • InChI Key： JWNUZZLUDDUXPO-UHFFFAOYSA-N
    • SMILES： FC1C=C(C#N)C(NC=1O)=O

Computed Properties

  • Exact Mass: 154.01800
  • Monoisotopic Mass: 154.01785550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 73.1Ų

Experimental Properties

  • Density: 1.58
  • Boiling Point: 217.5 ºC at 760 mmHg
  • Flash Point: 85.4 ºC
  • Refractive Index: 1.578
  • PSA: 77.14000
  • LogP: 0.50358

3-Cyano-2,6-dihydroxy-5-fluoropyridine Security Information

3-Cyano-2,6-dihydroxy-5-fluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Cyano-2,6-dihydroxy-5-fluoropyridine Pricemore >>

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abcr
AB336192-1 g
2,6-Dihydroxy-5-fluoro-3-cyano-pyridine, 98%; .
 113237-18-6 98%
1g
 €69.90 2023-06-21

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